Cas no 1468780-44-0 (2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine
• CAS No: 1468780-44-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6220676
• PubChem ID: 65498588
• Update Time: 2025-09-28

2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine
• AKOS014836297
• 2-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-amine
• EN300-1854671
• 1468780-44-0

• Inchi： 1S/C9H19NO/c1-8(2)11-7-9(3-4-9)5-6-10/h8H,3-7,10H2,1-2H3
• InChI Key： IRDBOCHQTFTZNN-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1(CCN)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine

Compound 1468780-44-0: 2-{1-(Propan-2-yloxy)methylcyclopropyl}ethan-1-amine

Compound 1468780-44-0, also known as 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered ring with significant strain energy, making it highly reactive in certain chemical environments. The molecule also features an ethanamine group and a propanol substituent, which contribute to its versatile chemical properties.

The synthesis of 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of Simmons-Smith reagents or other cyclopropanation techniques. The subsequent steps involve the introduction of the ethanamine and propanol groups, which are carefully controlled to ensure the desired stereochemistry and purity of the final product. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, leading to higher yields and better control over the stereochemical outcomes.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The cyclopropane ring is known for its ability to induce specific pharmacophoric interactions, making it a valuable component in designing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes involved in neurological disorders, such as Alzheimer's disease. Furthermore, its ability to act as a chiral auxiliary has made it an invaluable tool in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantioselectivity.

In addition to its role in drug discovery, compound 1468780-44-0 has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where it has demonstrated promising charge transport properties.

The latest studies on this compound have focused on understanding its interaction with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, researchers have gained insights into how this compound binds to target proteins and influences their function. These findings have paved the way for the development of more effective therapeutic agents with improved bioavailability and reduced side effects.

In conclusion, compound 1468780-44-0, or 2-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-amine, is a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.